4-Nitro-N-phenylphthalimide
Overview
Description
4-Nitro-N-phenylphthalimide is a chemical compound with the molecular formula C14H8N2O4 . It is a solid substance at 20 degrees Celsius . The compound appears as a white to amber powder or crystal .
Molecular Structure Analysis
The molecular weight of 4-Nitro-N-phenylphthalimide is 268.23 . It’s important to note that the structure of similar compounds can affect the crystal packing of the molecules .Chemical Reactions Analysis
While specific chemical reactions involving 4-Nitro-N-phenylphthalimide are not available, it’s worth noting that the catalytic reduction of 4-nitrophenol (4-NP) has been used as a benchmark reaction to assess the activity of nanostructured materials .Physical And Chemical Properties Analysis
4-Nitro-N-phenylphthalimide is a solid at 20 degrees Celsius . It appears as a white to amber powder or crystal .Scientific Research Applications
Synthesis of Derivatives
4-Nitro-N-phenylphthalimide is used in the synthesis of various naphthalimide derivatives. These derivatives are synthesized using ultrasound-assisted reactions, which can be more efficient and environmentally friendly compared to traditional methods .
Analytical Chemistry
In analytical chemistry, derivatives of 4-Nitro-N-phenylphthalimide are used to study micellar effects and their analytical applications. This includes understanding the interactions with other compounds such as thiols in water and micelles .
Nematicidal Applications
This compound has been investigated for its nematicidal properties, particularly against eggs and juveniles of root-knot nematodes. It has shown potential in managing these pests in agricultural settings .
Proteomics Research
4-Nitro-N-phenylphthalimide is available for purchase as a biochemical for proteomics research, indicating its use in the study of proteins and their functions within biological systems .
Organic Synthesis
It is also used in organic synthesis processes. For example, it can be involved in the synthesis of phthalonitrile derivatives, which have various applications in material science and pharmaceuticals .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that phthalimide derivatives, which include 4-nitro-n-phenylphthalimide, have a wide spectrum of biological activities including antimicrobial, anticonvulsant, anti-inflammatory, analgesic, and anti-influenza activities .
Mode of Action
The mode of action of 4-Nitro-N-phenylphthalimide involves the formation of the compound through a nucleophilic attack by the amine nitrogen atom of aromatic amines on the carbonyl carbon of phthalic anhydride . This results in the formation of N-arylphthalamics acids, which subsequently dehydrate to form the N-arylphthalimides .
properties
IUPAC Name |
5-nitro-2-phenylisoindole-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8N2O4/c17-13-11-7-6-10(16(19)20)8-12(11)14(18)15(13)9-4-2-1-3-5-9/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNNCFMUZZXJQLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10354041 |
Source
|
| Record name | 4-Nitro-N-phenylphthalimide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10354041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitro-N-phenylphthalimide | |
CAS RN |
40392-27-6 |
Source
|
| Record name | 5-Nitro-2-phenyl-1H-isoindole-1,3(2H)-dione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40392-27-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Nitro-N-phenylphthalimide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10354041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Nitro-N-phenylphthalimide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 4-Nitro-N-phenylphthalimide in the synthesis of polyimides described in the research?
A1: 4-Nitro-N-phenylphthalimide serves as a key building block in the synthesis of novel bis(o-etherphthalic anhydrides). [] These anhydrides are then polymerized with various aromatic diamines to produce polyimides with potential applications in gas separation membranes. The research highlights the use of 4-Nitro-N-phenylphthalimide as a starting material to introduce specific structural features into the final polyimide, potentially influencing its gas permeability and selectivity.
Q2: How does the nitro group in 4-Nitro-N-phenylphthalimide contribute to the properties of the resulting polyimides?
A2: While the research does not directly investigate the specific impact of the nitro group on the polyimide properties, it is known that incorporating nitro groups into polymers can influence their chain packing, polarity, and interactions with gases. [] These factors can affect the gas permeability, selectivity, and mechanical properties of the resulting polyimide membranes. Further research would be needed to elucidate the precise role of the nitro group derived from 4-Nitro-N-phenylphthalimide on the final polyimide properties.
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